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Compound of Interest

Compound Name: C.l. Vat blue 43

Cat. No.: B072164

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the currently available toxicological
data for the synthetic dye C.l. Vat Blue 43 (CAS No. 1327-79-3). A thorough review of scientific
literature and regulatory databases reveals a significant lack of specific toxicological
information for this compound. While general information on vat dyes exists, direct
experimental data on the acute toxicity, genotoxicity, carcinogenicity, and other critical
toxicological endpoints for C.I. Vat Blue 43 are not publicly available. This document
summarizes the limited existing information and highlights the critical data gaps, concluding
that a comprehensive toxicological assessment of C.I. Vat Blue 43 is not possible at this time.

Chemical Identification and Properties

C.l. Vat Blue 43 is a carbazole-class vat dye.[1] Vat dyes are a class of water-insoluble dyes
that are applied to a substrate in a reduced, soluble form and then re-oxidized to their insoluble
form.[2]
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Identifier Information

C.l. Name Vat Blue 43[1]

C.l. Number 53630[1][3]

CAS Number 1327-79-3[1][4]

Molecular Formula C18H14N20I[1][5]

Molecular Weight 274.32 g/mol [1][5]

Synonyms Vat Blue RNX, Vat Blue RX, Hydron Blue R[5][6]

Review of Toxicological Data

An extensive search of toxicological literature and databases yielded no specific studies on C.I.
Vat Blue 43. The following sections detail the absence of data across key toxicological
endpoints.

Acute Toxicity

No data on the acute oral, dermal, or inhalation toxicity of C.l. Vat Blue 43 were found. A study
on a different, unspecified "blue vat dye" showed an LC50 of 0.129 mg/L in earthworms,
indicating high toxicity to this organism.[7] However, these findings cannot be directly
extrapolated to C.l. Vat Blue 43. For comparison, Indigo Blue, another vat dye, has a low acute
oral toxicity in rats with an LD50 greater than 5,000 mg/kg.[8]

Genotoxicity and Mutagenicity

There are no available studies assessing the genotoxic or mutagenic potential of C.I. Vat Blue
43. General studies on other dye classes, such as C.I. Disperse Blue 291, have shown
genotoxic effects in human cell lines.[9][10] However, the chemical structures and properties of
disperse dyes are different from vat dyes, making direct comparisons unreliable.

Carcinogenicity

No long-term carcinogenicity studies on C.l. Vat Blue 43 were identified. Some dyes and their
intermediates, particularly those based on benzidine, have been linked to an increased risk of
bladder cancer.[11] The manufacturing process of C.l. Vat Blue 43 involves carbazole and
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nitroso phenol, but a detailed impurity profile and the potential for the formation of carcinogenic
byproducts are not documented in the available literature.[1][12]

Other Toxicological Endpoints

No information is available regarding the skin sensitization, reproductive toxicity, developmental
toxicity, or neurotoxicity of C.l. Vat Blue 43.

Hazard Classification

According to information submitted to the European Chemicals Agency (ECHA) under the
GHS, C.I. Vat Blue 43 has been reported as not meeting the criteria for hazard classification.
[4] It is important to note that this does not necessarily indicate a lack of hazard, but rather a
lack of data to support a hazard classification.

Experimental Protocols

Due to the absence of toxicological studies, no experimental protocols for C.l. Vat Blue 43 can
be provided. A general workflow for assessing the toxicity of a chemical compound is presented
below.
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Caption: A generalized experimental workflow for toxicological assessment of a chemical
substance.

Signaling Pathways

No studies have been conducted to investigate the mechanisms of toxicity or the signaling
pathways that might be modulated by C.l. Vat Blue 43.

Conclusion and Recommendations

There is a critical lack of toxicological data for C.I. Vat Blue 43. The absence of information on
all major toxicological endpoints makes it impossible to conduct a meaningful risk assessment
for this substance. For researchers, scientists, and drug development professionals considering
the use of this dye or chemically similar compounds, it is strongly recommended to:

o Treat C.l. Vat Blue 43 as a substance of unknown toxicity and handle it with appropriate
personal protective equipment.

o Commission or conduct foundational toxicological studies, beginning with in vitro genotoxicity
and cytotoxicity assays, followed by acute toxicity testing if warranted.

e Avoid use in applications where human exposure is likely until sufficient toxicological data
are available to ensure its safety.

The following diagram illustrates the logical relationship of the current data status for C.I. Vat
Blue 43, leading to the conclusion of "Data Gap".

0] ological Data fo at Blue 4
Available Data ¢ Missing Data
Chemical Identification |Non-Hazardous GHS Classification (from limited data)| Acute Toxicity Carcinogenicity Reproductive Toxicity Signaling Pathways

Conclusion: Significant Data Gap - Comprehensive Toxicological Assessment Not Possible
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Caption: Logical flow from available and missing data to the conclusion of a significant data
gap for C.I. Vat Blue 43.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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